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Compound of Interest

Compound Name: NTR 368

Cat. No.: B599692

Application Notes and Protocols for NTR 368
Peptide

For Researchers, Scientists, and Drug Development Professionals

Introduction

NTR 368 is a synthetic peptide corresponding to residues 368-381 of the human p75
neurotrophin receptor (p75NTR).[1][2][3][4][5] It is a potent inducer of neural apoptosis and is
utilized in research to study the mechanisms of programmed cell death in neuronal cells.[1][3]
[4][5] These application notes provide detailed information on the solubility of NTR 368,
protocols for its preparation for in vitro experiments, and a description of its signaling pathway.

Data Presentation
Table 1: Physicochemical Properties of NTR 368 Peptide
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Property

Value Reference

Amino Acid Sequence

Ac-ATLDALLAALRRIQ-NH2

Molecular Weight 1565.87 g/mol

Molecular Formula Ce9H124N22019

Appearance Lyophilized powder [6]
Purity Typically >95% N/A

Table 2: Solubility of NTR 368 Peptide

Observations and

Solvent Concentration ) Reference
Recommendations
Sonication may be
required to aid
Soluble to 1 mg/mL _ _
Water dissolution. Use

(0.64 mM) .
sterile, nuclease-free

water.

Dimethyl Sulfoxide
(DMSO)

Recommended for

preparing

concentrated stock
Higher concentrations  solutions. Final DMSO 5171
possible concentration in cell

culture should be kept

low (typically <0.1%)

to avoid cytotoxicity.[6]

Aqueous Buffers (e.qg.,
PBS, Tris)

Ensure the pH of the
buffer is compatible

Soluble _ _ [7]
with the experimental

setup.

Experimental Protocols
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Protocol 1: Reconstitution of Lyophilized NTR 368
Peptide

This protocol describes the preparation of a stock solution of NTR 368 peptide.

Materials:

Lyophilized NTR 368 peptide vial

Sterile, nuclease-free water or Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Pipettes and sterile filter tips
Procedure:

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 20 minutes to prevent condensation.

» Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.
e Solvent Addition:

o For Aqueous Stock: Carefully add the required volume of sterile, nuclease-free water to
the vial to achieve the desired concentration (e.g., for a 1 mg/mL stock, add 1 mL of water
to 1 mg of peptide).

o For DMSO Stock: For a more concentrated stock solution, add the required volume of
sterile DMSO.

» Dissolution: Gently vortex or sonicate the vial until the peptide is completely dissolved.
Visually inspect the solution to ensure there are no particulates.

¢ Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C for long-term storage.
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Protocol 2: Induction of Apoptosis in Neuroblastoma
Cells with NTR 368

This protocol provides a general guideline for treating a human neuroblastoma cell line, such
as SH-SY5Y, with NTR 368 to induce apoptosis.

Materials:

Human neuroblastoma cells (e.g., SH-SY5Y)

Complete cell culture medium (e.g., DMEM/F12 supplemented with 10% FBS and 1%
Penicillin-Streptomycin)

NTR 368 peptide stock solution (from Protocol 1)
Phosphate-Buffered Saline (PBS)

Cell culture plates (e.g., 96-well or 6-well plates)

Apoptosis detection kit (e.g., Annexin V-FITC and Propidium lodide)

Flow cytometer or fluorescence microscope

Procedure:

Cell Seeding: Seed the neuroblastoma cells into the appropriate cell culture plates at a
density that will allow for optimal growth during the experiment. Incubate at 37°C in a
humidified atmosphere with 5% CO..

Cell Treatment: Once the cells have reached the desired confluency (typically 70-80%),
replace the culture medium with fresh medium containing the desired final concentration of
NTR 368 peptide. A dose-response experiment is recommended to determine the optimal
concentration. Include a vehicle control (the solvent used to dissolve the peptide, e.g., water
or a low concentration of DMSO).

Incubation: Incubate the cells with the NTR 368 peptide for a predetermined time course
(e.g., 12, 24, or 48 hours) to allow for the induction of apoptosis.
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o Apoptosis Assay: Following incubation, assess apoptosis using a suitable method. A
common method is staining with Annexin V and Propidium lodide (PI) followed by flow
cytometry analysis.

o Harvest the cells (including any floating cells in the supernatant).

Wash the cells with cold PBS.

[e]

o

Resuspend the cells in 1X Binding Buffer provided in the apoptosis detection Kkit.

[¢]

Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's
protocol.

[¢]

Incubate in the dark for 15 minutes at room temperature.

[e]

Analyze the cells by flow cytometry.[8][9][10][11]

o Data Analysis: Quantify the percentage of apoptotic cells (Annexin V positive, Pl negative)
and late apoptotic/necrotic cells (Annexin V positive, Pl positive).

Signaling Pathway and Experimental Workflow

Visualization
NTR 368 Signaling Pathway

NTR 368, as a fragment of the p75NTR intracellular domain, is believed to mimic the pro-
apoptotic signaling initiated by the full-length receptor. The binding of neurotrophins to p75NTR
can lead to the recruitment of adaptor proteins such as TRAF6 and NRIF.[2][12] This initiates a
downstream signaling cascade, prominently involving the activation of the c-Jun N-terminal
kinase (JNK) pathway, which in turn leads to the activation of caspases and ultimately,
apoptosis.[4]
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Caption: NTR 368 induced apoptosis signaling pathway.

Experimental Workflow for Apoptosis Induction and
Analysis

The following diagram illustrates the key steps involved in preparing the NTR 368 peptide and
using it to induce and analyze apoptosis in a cell-based assay.
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Caption: Workflow for NTR 368 peptide preparation and apoptosis analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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